Cas no 100231-56-9 (Dibenzo[b,e][1,4]dioxin,2,3,7,8-tetrafluoro-)

• Product Name: Dibenzo[b,e][1,4]dioxin,2,3,7,8-tetrafluoro-
• CAS No: 100231-56-9
• MF: C₁₂H₄F₄O₂
• MW: 256.152577400208
• CID: 149524
• PubChem ID: 180787
• Update Time: 2025-04-19

Dibenzo[b,e][1,4]dioxin,2,3,7,8-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin,2,3,7,8-tetrafluoro-
• 2,3,7,8-Tetrafluorodibenzo-p-dioxin
• 2,3,7,8,-Tetrafluorodibenzo-p-dioxin
• NS00123830
• DTXSID80143040
• NOZDVIWMUAUYAV-UHFFFAOYSA-N
• 100231-56-9
• 2,3,7,8-Tetrafluoro DBD

• Inchi： 1S/C12H4F4O2/c13-5-1-9-10(2-6(5)14)18-12-4-8(16)7(15)3-11(12)17-9/h1-4H
• InChI Key： NOZDVIWMUAUYAV-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)OC1C=C(C(=CC=1O2)F)F)F

Computed Properties

• Exact Mass: 256.01472
• Monoisotopic Mass: 256.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.552
• Boiling Point: 281.2°C at 760 mmHg
• Flash Point: 131.3°C
• Refractive Index: 1.547
• PSA: 18.46
• LogP: 4.14100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins